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Compound of Interest

Compound Name: Yttrium oxide

Cat. No.: B073054 Get Quote

For immediate release: This document provides essential safety protocols, personal protective

equipment (PPE) recommendations, and operational and disposal plans for handling yttrium
oxide in a laboratory setting. The information is intended for researchers, scientists, and drug

development professionals to ensure safe handling and disposal in accordance with regulatory

guidelines.

Yttrium oxide (Y₂O₃), a white, odorless powder, is a stable compound under normal

conditions.[1] However, it is classified as causing skin and serious eye irritation, and may cause

respiratory irritation.[1] Adherence to proper disposal procedures is critical to mitigate potential

health risks and ensure environmental safety.

Immediate Safety and Handling
Before handling yttrium oxide, ensure that a well-ventilated area, preferably a chemical fume

hood, is available to minimize dust inhalation.[2] In case of accidental exposure, follow these

first-aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Get medical attention if irritation persists.[1]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration

and seek medical attention.[1]

Ingestion: Clean the mouth with water and seek medical attention.[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The following table summarizes

the recommended equipment.

Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face
Safety glasses with side-

shields or goggles.

Must comply with EN 166 (EU)

or NIOSH (US) standards.[3]

Skin
Chemical-resistant gloves

(e.g., nitrile rubber).

Inspect gloves for any signs of

wear before use.[2][4]

Lab coat or protective work

clothing.

Should be worn to prevent skin

contact.[2]

Respiratory
NIOSH/MSHA-approved

respirator.

Required when engineering

controls are insufficient or

when handling fine dust.[2][5]

Occupational Exposure Limits
Regulatory bodies have established exposure limits for yttrium and its compounds to protect

laboratory personnel.
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Organization Exposure Limit Value Notes

NIOSH
Recommended

Exposure Limit (REL)
1 mg/m³

Time-Weighted

Average (TWA) over a

10-hour workday.[1][5]

OSHA
Permissible Exposure

Limit (PEL)
1 mg/m³

Legally enforceable

TWA over an 8-hour

workday.[1][5]

NIOSH

Immediately

Dangerous to Life or

Health (IDLH)

500 mg/m³

The concentration that

is likely to cause

death or immediate or

delayed permanent

adverse health

effects.[2]

Step-by-Step Disposal Procedure
Yttrium oxide waste is classified as hazardous and must be disposed of in accordance with

federal, state, and local regulations.[1] Do not dispose of yttrium oxide down the drain or in

regular trash.[1][2]

Waste Collection:

Carefully sweep up any yttrium oxide powder, avoiding dust formation.[1][3]

Place the waste into a suitable, clearly labeled, and tightly sealed container.[3][6]

Container Labeling:

Label the container with "Hazardous Waste" and "Yttrium Oxide."

Include the date of accumulation and any other information required by your institution's

safety protocols.

Storage:
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Store the sealed container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents and acids.[1][3]

Professional Disposal:

Contact a licensed professional waste disposal service to arrange for pickup and proper

disposal.[7]

Provide the disposal service with the Safety Data Sheet (SDS) for yttrium oxide.

Disposal Workflow
The following diagram outlines the standard procedure for the proper disposal of yttrium oxide
waste.
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Yttrium Oxide Disposal Workflow

Preparation

Waste Collection & Containment

Final Disposal

Wear Appropriate PPE

Sweep Up Yttrium Oxide Waste
(Avoid Dust Generation)

Work in Ventilated Area

Place in a Labeled, Sealed Container

Store Container in a Safe, Ventilated Area

Contact Licensed Waste Disposal Service

Arrange for Professional Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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